2-Propanone, 1,1-diethoxy-3-phenyl-

Specification

• CAS No.: 19256-31-6
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 1,1-diethoxy-3-phenylpropan-2-one
• Standard InChI: InChI=1S/C13H18O3/c1-3-15-13(16-4-2)12(14)10-11-8-6-5-7-9-11/h5-9,13H,3-4,10H2,1-2H3
• Standard InChI Key: LFYMGSKZVOVUKZ-UHFFFAOYSA-N
• SMILES: CCOC(C(=O)CC1=CC=CC=C1)OCC
• Canonical SMILES: CCOC(C(=O)CC1=CC=CC=C1)OCC

Introduction

Overview of 2-Propanone, 1,1-diethoxy-3-phenyl-

2-Propanone, 1,1-diethoxy-3-phenyl-, also known as 1,1-diethoxy-3-phenylpropan-2-one, is an organic compound with the molecular formula $C_{13}H_{18}O_{3}$ and a molecular weight of approximately 222.28 g/mol. This compound is classified as a ketone due to the presence of a carbonyl group (C=O) within its structure. It is recognized for its various applications in chemical synthesis and analytical chemistry.

Analytical Chemistry

2-Propanone, 1,1-diethoxy-3-phenyl- is often utilized in high-performance liquid chromatography (HPLC) for the separation and analysis of complex mixtures. A specific method involves using a Newcrom R1 HPLC column with a mobile phase consisting of acetonitrile and water, which can be adjusted for mass spectrometry compatibility by substituting phosphoric acid with formic acid.

Synthetic Chemistry

The compound serves as an important intermediate in organic synthesis. Its structure allows for various modifications that can lead to the formation of other valuable chemical entities.

Research Findings

Recent studies have explored the chemical behavior and potential applications of compounds similar to or including derivatives of 2-Propanone, 1,1-diethoxy-3-phenyl-. For instance:

Synthesis Studies

Research has indicated that compounds like this can be synthesized through various methods involving benzaldehyde and other reagents under controlled conditions.

Pharmacokinetics

The compound's compatibility with pharmacokinetic studies highlights its relevance in drug development processes where analytical separation techniques are crucial.